Cas no 1466324-01-5 (2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid)

• Product Name: 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid
• CAS No: 1466324-01-5
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 5272440
• Update Time: 2026-03-09

2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-5-acetic acid, 7-chloro-2-methyl-
• 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid

• Inchi： 1S/C9H8ClN3O2/c1-5-2-8-11-6(4-9(14)15)3-7(10)13(8)12-5/h2-3H,4H2,1H3,(H,14,15)
• InChI Key： XOHBHCHYKSKRHG-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C(Cl)=CC(CC(O)=O)=N2

Additional information on 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid

Comprehensive Guide to 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid (CAS No. 1466324-01-5): Properties, Applications, and Market Insights

The compound 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid (CAS No. 1466324-01-5) is a specialized heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolopyrimidine derivative features a unique molecular structure combining a chloro-substituted pyrimidine ring with a pyrazole moiety, making it particularly valuable for drug discovery and material science applications.

With the increasing demand for small molecule therapeutics and precision agrochemicals, researchers are actively exploring compounds like 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid. Its structural characteristics suggest potential as a pharmacophore in medicinal chemistry, particularly for targeting specific enzyme systems. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the heterocyclic core creates interesting electronic properties that can be exploited in molecular design.

The synthesis of CAS 1466324-01-5 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the identity of this compound. Recent advances in green chemistry approaches have led to improved synthetic routes with better atom economy and reduced environmental impact, addressing current concerns about sustainable chemical production.

In pharmaceutical applications, 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid serves as a valuable intermediate for developing potential therapeutic agents. Its structural features are particularly relevant for research into kinase inhibitors, which represent one of the fastest-growing classes of drugs in oncology and inflammatory diseases. The compound's ability to modulate protein-protein interactions makes it interesting for drug discovery programs targeting challenging biological pathways.

The agrochemical industry has shown growing interest in pyrazolopyrimidine derivatives like CAS 1466324-01-5 for developing new generations of crop protection agents. With increasing regulatory pressure on traditional pesticides, there's significant demand for compounds with novel modes of action and improved environmental profiles. Research suggests these molecules may offer solutions for resistance management in key agricultural pests.

From a commercial perspective, the global market for specialty chemical intermediates like 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid is experiencing steady growth. Pharmaceutical companies and contract research organizations are the primary consumers, with demand driven by ongoing drug development pipelines and the need for structurally diverse building blocks in combinatorial chemistry. Current market analysis indicates particular strength in the Asia-Pacific region, where custom synthesis capabilities have expanded significantly.

Quality control standards for 1466324-01-5 typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light to maintain stability. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment when working with fine chemicals.

Recent patent literature reveals growing intellectual property activity surrounding pyrazolo[1,5-a]pyrimidine derivatives, particularly in therapeutic areas like metabolic disorders and neurological conditions. This suggests expanding applications for 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid as a synthetic intermediate. The compound's versatility in medicinal chemistry makes it valuable for structure-activity relationship studies and lead optimization programs.

Analytical method development for CAS 1466324-01-5 presents some unique challenges due to the compound's specific chemical properties. Modern techniques like UHPLC-MS have proven particularly effective for both qualitative and quantitative analysis. Researchers emphasize the importance of method validation to ensure reliable results in both research and quality control settings.

Looking ahead, the future of 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid appears promising as chemical biology continues to advance. The growing understanding of molecular interactions at atomic resolution, combined with computational chemistry tools, is opening new possibilities for rational drug design using such specialized building blocks. This aligns well with current trends toward personalized medicine and targeted therapies.

For researchers considering working with 1466324-01-5, it's important to consult the latest scientific literature and safety data. While not classified as hazardous under standard regulations, proper risk assessment should always precede laboratory work. The compound's growing importance in life sciences research ensures continued interest from both academic and industrial sectors.

In conclusion, 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetic acid represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility position it as a valuable tool for addressing current challenges in healthcare and agricultural science. As research progresses, we can anticipate new discoveries that will further expand the utility of this interesting compound.